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Chemical Profile and Mechanism of Action

The table below summarizes the core technical identity of quizalofop-P-ethyl.

Property Description

IUPAC Name Ethyl (R)-2-[4-(6-chloroquinoxalin-2-yloxy)phenoxy]propionate [1] [2]

Chemical Class Aryloxyphenoxypropionate (FOP herbicide) [3] [1]

Molecular Formula C₁₉H₁₇ClN₂O₄ [1]

Mode of Action Inhibition of Acetyl-CoA Carboxylase (ACCase) [4] [5] [3]

HRAC Group Group 1 (Inhibition of ACCase) [4] [5]

Quizalofop-P-ethyl is the purified "P" isomer of quizalofop, which possesses the highest herbicidal activity.

This refinement makes it more efficient than the original racemic mixture [1] [6].

The compound is a systemic herbicide absorbed through the foliage of weeds and rapidly translocated to the

meristematic tissues (growth points) [1]. Its primary mode of action is the inhibition of the enzyme Acetyl-

CoA Carboxylase (ACCase) [4] [5]. ACCase is essential for the synthesis of lipids, as it catalyzes the first

step in fatty acid biosynthesis. By disrupting this process, the herbicide prevents the formation of new cell
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membranes, ultimately leading to the cessation of growth and death of susceptible grass weeds [3] [1].

Visible symptoms like chlorosis (yellowing) and necrosis (tissue death) typically appear within 1-3 weeks

[3].

The following diagram illustrates the sequence of its mechanism of action within a susceptible grass plant.
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Mechanism of Action of Quizalofop-P-ethyl in Susceptible Grasses
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Agricultural Applications and Usage

Quizalofop-P-ethyl is valued for its selectivity, effectively controlling grass weeds without harming a wide

range of broadleaf crops [1] [6].

Target Crops: It is safe for use in numerous broadleaf crops, including soybeans, cotton, peanuts,
sugar beets, rapeseed/canola, sunflowers, vegetables (e.g., potatoes, cucumbers, tomatoes),
and fruit trees [4] [5] [1].

Target Weeds: It controls a broad spectrum of annual and perennial grasses. Key targets include
Barnyardgrass, Foxtail, Wild Oats, Ryegrass, Brome grasses, Couch grass, and Johnsongrass
[4] [1] [6].
Role in Managing Resistance: With the rise of glyphosate-resistant weeds in crops like soybeans,

quizalofop-P-ethyl serves as an effective alternative mode of action. It is particularly effective against
volunteer corn and other problematic grasses in soybean fields [5].

The table below provides a summary of its key application parameters.

Parameter Details

Application Type Post-emergence, foliar spray [4] [1]

Optimal Weed Stage Early growth stage (e.g., 3-5 leaf stage) for best results [6]

Formulations Emulsifiable Concentrates (EC) at various concentrations (e.g., 5%, 10%,

12.5%, 20%) [1] [6]

Rainfastness Within 1 hour of application [7] [6]

Key Symptom
Timeline

Weed growth stops within 24-48 hours; visible yellowing in 5-7 days; plant
death in 10-15 days [4] [6]

Environmental Behavior and Degradation

Understanding the environmental fate of pesticides is critical for assessing their ecological impact.

Soil Behavior: Quizalofop-P-ethyl has low soil mobility and is not expected to leach significantly. It
is biodegradable, with a reported soil half-life of about 60 days. It has little residual soil activity post-
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application [4] [6].

Toxicity Profile: It is considered non-toxic to birds and bees but shows moderate toxicity to
mammals and is toxic to fish and arthropods [4].

Biodegradation Pathway: Microbial degradation is a major route for its breakdown in the
environment. The primary degradation pathway involves the hydrolysis of the ethyl ester bond,

transforming quizalofop-P-ethyl into its corresponding acid metabolite, quizalofop acid (QA) [8].
This reaction is catalyzed by specific bacterial esterases.

Experimental Protocol for Microbial Degradation

For research purposes, the following methodology outlines how to study quizalofop-P-ethyl degradation

using microbes, based on a scientific study [8].

Isolation of Degrading Bacteria:

Enrichment Culture: Inoculate a soil sample (e.g., from pesticide-contaminated land) into a
Mineral Salts Medium (MSM) containing quizalofop-P-ethyl (e.g., 20 mg/L) as the sole carbon

source.
Incubation and Subculturing: Incubate the culture (e.g., at 30°C with shaking). After turbidity

develops, transfer an aliquot to fresh MSM with the same herbicide concentration. Repeat this
subculturing several times to enrich for degrading organisms.

Strain Purification: Perform serial dilutions of the enriched culture and spread onto MSM agar
plates containing QPE. Purify colonies that form transparent halos, indicating herbicide

degradation.
Identification: Identify the isolated strain using 16S rRNA gene sequence analysis.

Analysis of Herbicide and Metabolites:

Sample Extraction: Centrifuge bacterial culture samples. Extract the supernatant multiple

times with an organic solvent like dichloromethane.
Acidification and Re-extraction: Acidify the aqueous layer and repeat the extraction to ensure

recovery of the acid metabolite.
Concentration and Analysis: Combine and concentrate the organic extracts. Analyze the

residues using High-Performance Liquid Chromatography (HPLC) with a C18 reverse-
phase column and a UV detector. A mobile phase of methanol:water (80:20 v/v) is effective.

Metabolite Identification: Identify the breakdown metabolite (quizalofop acid) using Liquid
Chromatography-Ion Trap-Mass Spectrometry (LC-IT-MSn).
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Regulatory and Health Considerations

Regulatory assessments ensure that pesticide residues in food remain below levels that could pose a health

risk.

Toxicological Reference Values: The European Food Safety Authority (EFSA) has established an

Acceptable Daily Intake (ADI) of 0.009 mg/kg body weight per day for quizalofop-P-ethyl [2].
Consumer Risk Assessment: Evaluations conclude that the authorized use of quizalofop-P-ethyl,

including on imported genetically modified maize, is unlikely to pose a risk to consumer health, as
calculated dietary exposure remains well below the ADI [2].

Maximum Residue Levels (MRLs): The enforcement residue definition in the EU is "quizalofop,
including quizalofop-P". An MRL for quizalofop-P-ethyl in maize grain imported from Canada was

set at 0.02 mg/kg based on supporting data and a positive consumer risk assessment [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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for-in-agriculture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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